N-(2,4-difluorophenyl)-2-((tetrahydrothiophen-3-yl)oxy)isonicotinamide
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Description
N-(2,4-difluorophenyl)-2-((tetrahydrothiophen-3-yl)oxy)isonicotinamide is a useful research compound. Its molecular formula is C16H14F2N2O2S and its molecular weight is 336.36. The purity is usually 95%.
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Scientific Research Applications
Supramolecular Reagents and Coordination Chemistry
Isonicotinamide, a close structural analog to the compound of interest, has been employed as a supramolecular reagent in the synthesis of various Cu(II) complexes, demonstrating its utility in creating a family of inorganic–organic hybrid materials displaying consistent supramolecular motifs. These motifs are crucial for the assembly of infinite 1-D chains, highlighting the compound's potential in the design of coordination polymers and networks (Aakeröy et al., 2003).
Co-crystal Formation and Polymorphism
Isonicotinamide has been used to co-crystallize with various carboxylic acids, resulting in several co-crystal structures. These studies illuminate the compound's role in the exploration of co-crystal space, showcasing its ability to form diverse solid-state structures through primary hydrogen-bonded interactions. This versatility is indicative of the potential applications of N-(2,4-difluorophenyl)-2-((tetrahydrothiophen-3-yl)oxy)isonicotinamide in crystal engineering and the development of materials with tailored properties (Lemmerer & Fernandes, 2012).
Electronic and Optical Materials
The synthesis and characterization of π-extended ethynyl- and butadiynyl-2,5-diphenyl-1,3,4-oxadiazole derivatives, including studies on their redox, structural, and optoelectronic properties, reveal the compound's applicability in the development of molecular wires and optoelectronic devices. These materials, which demonstrate significant stability and unique absorption/emission characteristics, underscore the potential of this compound in the creation of novel optoelectronic materials (Wang et al., 2006).
Pharmaceutical Co-crystals
The development of carboxamide-pyridine N-oxide heterosynthons for crystal engineering highlights the utility of isonicotinamide derivatives in pharmaceutical co-crystal formation. These heterosynthons assemble into a triple helix architecture and facilitate the synthesis of co-crystals with barbiturate drugs, demonstrating the potential of the compound in enhancing the physical properties of pharmaceuticals, such as solubility and stability (Reddy et al., 2006).
Properties
IUPAC Name |
N-(2,4-difluorophenyl)-2-(thiolan-3-yloxy)pyridine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14F2N2O2S/c17-11-1-2-14(13(18)8-11)20-16(21)10-3-5-19-15(7-10)22-12-4-6-23-9-12/h1-3,5,7-8,12H,4,6,9H2,(H,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YSAKEPDKPXQLEW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CSCC1OC2=NC=CC(=C2)C(=O)NC3=C(C=C(C=C3)F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14F2N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
336.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.